N,2-dimethyl-N-[3-(1-methyl-1H-pyrazol-4-yl)propyl]-1-benzofuran-5-carboxamide

• IUPAC Name: N,2-dimethyl-N-[3-(1-methylpyrazol-4-yl)propyl]-1-benzofuran-5-carboxamide
• InChI: InChI=1S/C18H21N3O2/c1-13-9-16-10-15(6-7-17(16)23-13)18(22)20(2)8-4-5-14-11-19-21(3)12-14/h6-7,9-12H,4-5,8H2,1-3H3
• InChI Key: VYZFPWTUZARZAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(O1)C=CC(=C2)C(=O)N(C)CCCC3=CN(N=C3)C
• Molecular Formula: C18H21N3O2
• Molecular Weight: 311.4 g/mol

Description

“N,2-dimethyl-N-[3-(1-methyl-1H-pyrazol-4-yl)propyl]-1-benzofuran-5-carboxamide” is a complex organic compound. It contains a benzofuran group, which is a type of aromatic compound, and a pyrazole group, which is a type of heterocyclic compound. The compound also contains amide and methyl groups.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzofuran ring, a pyrazole ring, and an amide group. The benzofuran and pyrazole rings are likely to contribute to the compound’s aromaticity and stability.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the reactivity of the benzofuran, pyrazole, and amide groups. For example, the pyrazole ring might undergo reactions at the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzofuran and pyrazole rings might contribute to its aromaticity and stability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many drugs containing a pyrazole ring, such as celecoxib, have anti-inflammatory effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

The future research directions for this compound could include exploring its potential uses in various fields, such as medicine or materials science. Further studies could also investigate its synthesis, properties, and reactivity in more detail.